![molecular formula C24H26FNO5 B14798915 2-[3-[(4-Cyclopropylphenyl)methyl]-4-fluoroindol-1-yl]-6-(hydroxymethyl)oxane-3,4,5-triol](/img/structure/B14798915.png)
2-[3-[(4-Cyclopropylphenyl)methyl]-4-fluoroindol-1-yl]-6-(hydroxymethyl)oxane-3,4,5-triol
Overview
Description
TA-1887 is a fluoroindole that is 1H-indole substituted by a beta-D-glucopyranosyl, 4-cyclopropylbenzyl, and fluoro groups at positions 1, 3 and 4, respectively. It is a highly potent and selective SGLT2 inhibitor, with antihyperglycemic effects in high-fat diet-fed KK mice. It has a role as a sodium-glucose transport protein subtype 2 inhibitor and a hypoglycemic agent. It is a N-glycosyl compound, a member of cyclopropanes, a member of benzenes and a fluoroindole.
Properties
Molecular Formula |
C24H26FNO5 |
|---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
2-[3-[(4-cyclopropylphenyl)methyl]-4-fluoroindol-1-yl]-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C24H26FNO5/c25-17-2-1-3-18-20(17)16(10-13-4-6-14(7-5-13)15-8-9-15)11-26(18)24-23(30)22(29)21(28)19(12-27)31-24/h1-7,11,15,19,21-24,27-30H,8-10,12H2 |
InChI Key |
PXRGAWZIQZMHTH-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C2=CC=C(C=C2)CC3=CN(C4=C3C(=CC=C4)F)C5C(C(C(C(O5)CO)O)O)O |
Origin of Product |
United States |
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